Cas no 18504-81-9 (1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one)

• Product Name: 1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one
• CAS No: 18504-81-9
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 154466
• PubChem ID: 29110
• Update Time: 2025-04-19

1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[2,3-b][1,4]thiazin-2(3H)-one
• 1H-pyrido[2,3-b][1,4]thiazin-2-one
• 1H-Pyrido(2,3-b)(1,4)thiazin-2(3H)-one
• 2,3-Dihydro-1-H-pyridino(2,3-b)(1,4)thiazine-2-one
• Abbott 29590
• Abbott-29590
• BRN 0513741
• 1H,2H,3H-pyrido[2,3-b][1,4]thiazin-2-one
• 1-H-PYRIDO(2,3-B)(1,4)THIAZINE-2(3H)-ONE
• 18504-81-9
• EINECS 242-388-6
• SCHEMBL6080268
• 2,3-dihydro-1H-pyridino(2,3-b)(1,4)thiazine-2-one
• 2,3-dihydro-1H-pyrido(2,3-b)(1,4)thiazin-2-one
• UNII-2PL1478Z1W
• Q27255421
• AKOS004911548
• NS00026067
• BOASKSPVGGTZKJ-UHFFFAOYSA-N
• F1907-1469
• 2PL1478Z1W
• DTXSID60171705

• Inchi： 1S/C7H6N2OS/c10-6-4-11-7-5(9-6)2-1-3-8-7/h1-3H,4H2,(H,9,10)
• InChI Key： BOASKSPVGGTZKJ-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC=NC1=2)=O

Computed Properties

• Exact Mass: 166.02018
• Monoisotopic Mass: 166.020084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3
• XLogP3: 0.7

Experimental Properties

• Density: 1.367
• Boiling Point: 399.2°Cat760mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.635
• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers